High Reynolds number turbulent reacting flows poses a modeling challenge due to the multi-regime, mixed-mode nature of the combustion processes. This study presents a novel unified index that includes the description of both premixed and nonpremixed combustion regimes and the occurrences of local extinction and re-ignition. This classifier is applied to large eddy simulations of the Darmstadt multi-regime burner for the nominal cases 18b and 26b. Lagrangian particles are transported along with the flow in order to monitor the evolution of the local flow-chemistry interaction. The simulations are validated against experimental data, and the Lagrangian properties are compared against the traditional premixed model in progress variable space and a generalized multi-modal manifold model in mixture fraction and generalized progress variable space. The comparison reveals that minor radical species are sensitive to the generalized progress variable dissipation rates, and the multi-modal manifold model is more suitable to reproduce the multi-regime flame structure. Using the multi-modal framework, the regime index is simply defined by the slope of the Lagrangian particle trajectory in the phase space and is able to detect the evolution of the combustion regimes and the occurrence of extinction events. Consistent with the previous experimental findings, the statistics of the regimes reveals that the leaner case 18b is more susceptible to extinction and re-ignition and the regime is predominantly premixed, while the richer 26b case is more pronounced in the nonpremixed regime.

Microwaves can interact with the flame’s combustion zone and increase the energy density. This induces changes to the combustion properties by influencing the radical formation and significantly expanding the flame thickness. It is possible to combust low calorific gas mixtures in a stable process without preheating or co-firing with microwave assistance. Furthermore, the hybrid heating of gaseous fuels and electrical energy offers a solution for the improved use of volatile energy sources and the further improvement of the efficiencies of thermal systems. Moreover, microwaves can be used to heat materials internally, and when coupled with external heating, contribute to a more homogeneous process. This can be particularly beneficial in the glass industry and metal processing. However, the literature on basic behaviour of this coupling such as dielectric properties for higher temperature is limited, which prevents a comprehensive evaluation of the application potential. Thus, investigations with a newly designed, externally cooled, and symmetric resonator were conducted. Furthermore, the optimized resonator was improved by installing ports for burner installation and filter elements for exhaust gas probing and optical access. An axisymmetric burner was designed to generate a steady conical laminar premixed flame, which is stabilized on the outlet of a contoured nozzle. Combustion regimes with propane/air were tested within a range of equivalence ratios from 0.9 to 1.5. Experiments were carried out with an initial temperature of 298 K under atmospheric pressure and with microwave inlet power with a range of 200 to 800 W. The optical techniques used in the current survey are based on flame contour detection using OH* chemiluminescence imaging. Additionally, spectrally resolved flame emission measurement techniques were used to monitor excited state species. Significantly increased production rates of OH*, C2*, and CH* radicals were measured when there was an increased microwave power. The amount of NOx and CO were increased by 20% and 55% respectively in the exhaust gas, which was determined experimentally using a probe method. Numerical simulations of the electromagnetic field and its influence on combustion were carried out to confirm these findings. This enhanced reactivity by 22%, resulted in higher burning velocity, and provided knowledge on the emission performance of the combustion process under microwave influence. The numerical electromagnetic simulations using FEKO produced results that are consistent with the experimental results.

This research focuses on the development of wall functions suitable for the prediction of high-speed compressible flows, using RANS-based models. Wall-functions avoid the need for expensive fine near-wall meshes. The conventional log-law-based wall functions, however, have limitations even in incompressible cases, which are further compounded when applied to high-speed compressible flows. The analytical wall function proposed by Craft (Int. J. Heat Fluid Flow 23:148-160, 2002), which involves the analytical solution of simplified boundary-layer forms of the transport equations for the mean flow variables over the near-wall control volumes, has been successfully used in a range of incompressible flows. In this paper, a compressible flow version of the analytical wall function is proposed, which includes the following modifications: (a) improved variation of the convection terms in boundary-layer forms of the mean flow transport equations over the near-wall cells, (b) inclusion of thermal dissipation terms in the simplified analytical equation for the energy variation over the near-wall cells, (c) a more realistic representation of the thermal dissipation process in the discretized energy equation over the near-wall cells, (d) variable molecular viscosity (due to temperature variations) over the viscous sub-layer. The resultant model has been applied to shock wave/turbulent boundary layer interactions up to Mach numbers of 9 and comparisons are drawn with experimental data and with predictions from the log-law-based wall functions and from the Low-Re Launder and Sharma \(k-\varepsilon\) model. The predictions resulting from the use of the compressible version of the analytical wall function are consistently closer to the data than those of other wall functions, and in some instances even better than those of corresponding low-Reynolds-number models. Improvements are especially noticeable in the prediction of the wall heat flux rates, where, in the highest Mach number cases, the log-law wall function generally predicts too low values in the shock interaction region, while the low-Reynolds-number models predict too high heat transfer rates, as a result of over-predicting turbulence levels in regions of extremely rapid near-wall temperature variations.

A partially premixed swirl-stabilised flame under thermoacoustically unstable conditions is studied using large eddy simulation with an unstrained flamelet model for the filtered reaction rate. The simulation results agree well with measured statistics of velocity, temperature and mixture fraction. Two thermoacoustic modes at approximately 300 and 590 Hz are excited for the case studied. The second mode pressure amplitude is comparable to that of the first mode. However, the second mode of heat release rate fluctuations is not as significant as for the pressure which results in a 2:1 frequency locking behaviour. The analysis offers insights into the physical mechanism involved in the excitation of the two modes and the 2:1 frequency locking behaviour. The index based on the Rayleigh Criterion in frequency domain is analysed to understand the coupling between the heat release rate and pressure fluctuations. It is observed that there is a nonlinear interaction between the two modes resulting in energy exchange across the two modes. The conventional Rayleigh Index has limitations in explaining the observed dynamics and therefore, a modified Rayleigh Index is defined to understand the effects of nonlinear mode interactions on thermoacoustic characteristics. A mode shape analysis using LES and acoustic-modelling reveals that the first mode may be a Helmholtz mode with internal damping that is excited by an acoustic source, and the second mode has the characteristic shape of a chamber mode.

Motivated by the growing concerns for the noise emissions generated by the interaction between the engine jet and the airframe surfaces consequent to the progressive increase of the engine by-pass ratio in commercial aircraft architectures, we study the estimation of the far-field noise radiated by a jet in an installed configuration based on sensor readings in the near field of the jet. We carry out an experimental investigation of the jet-surface interaction phenomena in a simplified set-up where a flat plate is installed parallel to the nozzle axis of a subsonic jet. Real-time estimation is performed using empirical linear transfer functions identified between near-field sensors and far-field observers. The transfer function and the accuracy of the noise estimation performed are characterised as a function of jet flow conditions, type and streamwise position of near-field sensors and radial distance between the jet and the edge. This analysis can guide the positioning of near-field sensors for the implementation of closed-loop control strategies for the jet-surface interaction noise.

A data-driven algorithm is proposed for flow reconstruction from sparse velocity and/or scalar measurements. The algorithm is applied to the flow around a two-dimensional, wall-mounted, square prism. To reduce the problem dimensionality, snapshots of flow and scalar fields are processed to derive POD modes and their time coefficients. Then a system identification algorithm is employed to build a reduced order, linear, dynamical system for the flow and scalar dynamics. Optimal estimation theory is subsequently applied to derive a Kalman estimator to predict the time coefficients of the POD modes from sparse measurements. Analysis of the flow and scalar spectra demonstrate that the flow field leaves its footprint on the scalar, thus extracting velocity from scalar concentration measurements is meaningful. The results show that remarkably good reconstruction of the flow statistics (Reynolds stresses) and instantaneous flow patterns can be obtained using a very small number of sensors (even a single scalar sensor yields very satisfactory results for the case considered). The Kalman estimator derived at one condition is able to reconstruct with acceptable accuracy the flow fields at two nearby off-design conditions. Further work is needed to assess the performance of the algorithm in more complex, three-dimensional, flows.

This study aims to validate the lattice Boltzmann method and assess its ability to accurately describe the behavior of gaseous flows in packed beds. To that end, simulations of a model packed bed reactor, corresponding to an experimental bench, are conducted, and the results are directly compared with experimental data obtained by particle image velocimetry measurements. It is found that the lattice Boltzmann solver exhibits very good agreement with experimental measurements. Then, the numerical solver is further used to analyze the effect of the number of packing layers on the flow structure and to determine the minimum bed height above which the changes in flow structure become insignificant. Finally, flow fluctuations in time are discussed. The findings of this study provide valuable insights into the behavior of the gas flow in packed bed reactors, opening the door for further investigations involving additionally chemical reactions, as found in many practical applications.

In this work, three-dimensional computational technique is adopted to predict the behavior of flames stabilized over the heat flux burner. The reactive fluid dynamics simulations were performed with ANSYS Fluent®. The configuration of the burner, with prime focus on effect of porosity, is altered to visualize its effect on the flatness of the flames developed over the heat flux burner. The results indicated that, to stabilize wrinkle-free flat stoichiometric flames over the top of burner plate, the burner with high porosity (0.51) is superior to baseline burner with low porosity (0.46). In addition, increased porosity also makes the burner more sensitive for unburnt gas mixtures passing through them. This was verified through parameters like reaction rates and stand-off distances. Furthermore, with an increase in burner plate porosity (reduced solid area) from 0.46 to 0.51, the flame appears closer to the top surface of burner plate to ensure the heat loss required for its stabilization. Due to this, the decomposition of CH4 and peak of CH3 come closer to the top surface of the burner plate.

The statistical behaviour of the transport of reaction progress variable variance, \(\widetilde{{c^{^{\prime\prime}2} }},\) and non-dimensional temperature variance, \(\widetilde{{T^{^{\prime\prime}2} }},\) have been analysed using three-dimensional Direct Numerical Simulation (DNS) data of turbulent premixed flame-wall interaction with isothermal inert walls within turbulent boundary layers for (i) an unsteady head-on quenching of a statistically planar flame propagating across the boundary layer, and (ii) a statistically stationary oblique wall quenching of a V-flame. It has been found that the reaction rate contribution acts as a leading order source term to the transport of both reaction progress variable variance, \(\widetilde{{c^{^{\prime\prime}2} }},\) and non-dimensional temperature variance, \(\widetilde{{T^{^{\prime\prime}2} }},\) whereas the molecular dissipation term remains the leading order sink term for both configurations analysed here. With the progress of flame wall interaction, the magnitude of all the source terms for the transport equations of both reaction progress variable and non-dimensional temperature variances vanish in the near-wall region with the onset of flame quenching. However, the molecular dissipation term continues to act as a sink term. The performances of the existing models for turbulent scalar flux, reaction rate and scalar dissipation rate contributions have been assessed for both flame-wall interaction configurations based on a priori DNS analysis. The existing available models for scalar dissipation rate for temperature and the reaction rate contribution in the variance transport equations even with the previously proposed wall corrections do not adequately predict the behaviour in the near-wall region. Modifications have been suggested to the existing closure models for the scalar dissipation rate and the reaction rate contribution to the scalar variance transport equations to improve the predictions in the near-wall region. Furthermore, the recommended closures for the unclosed terms of both reaction progress variable variance, \(\widetilde{{c^{^{\prime\prime}2} }},\) and non-dimensional temperature variance, \(\widetilde{{T^{^{\prime\prime}2} }},\) are shown to accurately capture the corresponding variations obtained from DNS data for both near to and away from the wall.

Cyclic variations in conventional diesel combustion engines can lead to large differences in engine out emissions even at steady operation. This study uses an optically accessible constant-pressure flow chamber to acquire fuel injections in quick succession to analyze mixing, auto-ignition, and combustion of diesel-surrogate n-heptane using multiple high-speed optical diagnostics. Prior studies have utilized fewer injections and/or they rely on analysis of ensemble average behavior. These approaches do not yield information on injection-to-injection variation or provide confidence in utilizing individual injection measurements for high-fidelity computational fluid dynamics(CFD) model validation. In this study, a large set of 500 injections is used to obtain global parameters including liquid length, vapor penetration length, ignition delay time, and lift-off length. Results for multiple injections are presented to illustrate large injection to injection variations. Potential sources for these variations are analyzed to conclude localized, small scale turbulence and rate of injection variations as the likely sources. Then, a statistical method based on z-scores is proposed and implemented to identify instantaneous injections that best represent the bulk data-set of jet boundaries measured independently by three different diagnostics. This synthesis of statistics-guided screening of data set and ensemble-average analysis offers higher confidence for CFD model validation relying upon both a representative single and average injection results.